BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Ethyl 2-
ethylacetoacetate (CAS: 607-97-6)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 2-ethylacetoacetate

Cat. No.: B146921

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-ethylacetoacetate, a derivative of ethyl acetoacetate, is a versatile chemical
intermediate with significant applications in organic synthesis, particularly in the construction of
heterocyclic compounds of medicinal interest. This document provides a comprehensive
overview of its chemical properties, detailed synthesis protocols, spectroscopic data, and key
applications in the synthesis of biologically active molecules. Its role as a precursor in
multicomponent reactions like the Biginelli and Hantzsch syntheses, leading to the formation of
pharmacologically relevant scaffolds, is highlighted. Furthermore, this guide explores the
emerging biological activities of its derivatives, including antiplatelet and anti-biofilm properties,
underscoring its potential in drug discovery and development.

Chemical Properties and Data

Ethyl 2-ethylacetoacetate is a colorless liquid with a fruity odor. Below is a summary of its key
physical and chemical properties.
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Property Value Reference(s)
CAS Number 607-97-6 [1]

Molecular Formula CsH1403 [1]

Molecular Weight 158.19 g/mol [1]

Boiling Point 87-189 °C at 743 mmHg

Density 0.981 g/mL at 25 °C

Refractive Index (n2°/D) 1.421

Flash Point 69 °C (156.2 °F) - closed cup

- Sparingly soluble in water,
Solubility . . [2]
soluble in organic solvents.

Synthesis of Ethyl 2-ethylacetoacetate

The synthesis of ethyl 2-ethylacetoacetate is typically achieved through the alkylation of ethyl
acetoacetate. This reaction, a cornerstone of malonic ester and acetoacetic ester syntheses,
involves the deprotonation of the acidic a-carbon of ethyl acetoacetate to form a nucleophilic
enolate, which then undergoes an Sn2 reaction with an ethyl halide.

Experimental Protocol: Alkylation of Ethyl Acetoacetate

This protocol is adapted from the well-established procedure for the synthesis of ethyl n-
butylacetoacetate and can be directly applied for the synthesis of ethyl 2-ethylacetoacetate
by substituting the alkyl halide.

Materials:

» Ethyl acetoacetate
e Absolute Ethanol
e Sodium metal

o Ethyl bromide or Ethyl iodide
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e 50% Acetic acid
e Calcium chloride (anhydrous)
Procedure:

o Preparation of Sodium Ethoxide: In a round-bottomed flask equipped with a reflux condenser
and a dropping funnel, dissolve sodium metal (1 equivalent) in absolute ethanol under an
inert atmosphere.

o Formation of the Enolate: To the freshly prepared sodium ethoxide solution, add ethyl
acetoacetate (1 equivalent) dropwise with stirring.

o Alkylation: Gently heat the solution to reflux and add ethyl bromide or ethyl iodide (1.1
equivalents) dropwise over a period of 1-2 hours. Continue refluxing until the reaction
mixture is neutral to moist litmus paper (approximately 6-10 hours).

o Work-up: After cooling, filter the reaction mixture to remove the sodium halide precipitate.
Wash the precipitate with a small amount of absolute ethanol and combine the filtrates.

 [solation: Remove the ethanol by distillation. The crude ethyl 2-ethylacetoacetate can be
purified by vacuum distillation.

Logical Workflow for the Synthesis:
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Sodium Ethoxide Preparation

Sodium Metal Absolute Ethanol

y y

Sodium Ethoxide Solution

Alkylation Reaction

Ethyl Acetoacetate
Enolate Formation Ethyl Halide (EtBr or Etl)
SN2 Alkylation

:

Crude Ethyl 2-ethylacetoacetate

Purification

Vacuum Distillation

:

Pure Ethyl 2-ethylacetoacetate

Acid Catalyst
(e.g., HCI, Lewis Acid) .

ArCHO + Ethyl 2-ethylacetoacetate + (Thio)ureq Dihydropyrimidinone Derivativg
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RCHO + 2x Ethyl 2-ethylacetoacetate + NH >Dihydropyridine Derivative Oxidation >Pyridine Derivative

Ethyl 2-ethylacetoacetate + R-NHNH? Condensation >Pyrazolone Derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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